3-Piperidinol, 1-(triphenylmethyl)-

• CAS RN: 647863-16-9
• Molecular Formula: C24H25NO
• Molecular Weight: 343.5 g/mol
• IUPAC Name: 1-tritylpiperidin-3-ol
• InChI: InChI=1S/C24H25NO/c26-23-17-10-18-25(19-23)24(20-11-4-1-5-12-20,21-13-6-2-7-14-21)22-15-8-3-9-16-22/h1-9,11-16,23,26H,10,17-19H2
• InChI Key: ASSFHQSRAWZCQR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)O

Description

“3-Piperidinol, 1-(triphenylmethyl)-” is a compound that is related to piperidines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidines has been a subject of interest in recent years. A new efficient method for the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex was developed. A variety of five-, six-, and seven-membered cyclic amines were synthesized in good to excellent yields.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating a strong interest in this field. Future research will likely continue to explore the synthesis, properties, and applications of piperidine derivatives.

Synthesis routes and methods

Procedure details

To a stirred suspension of 1.37 g (10.0 mmol) of 3-hydroxypiperidine hydrochloride and 2.53 g (3.5 mL) of triethylamine in 30 mL of dichloromethane at 0° C. was added dropwise 2.93 g (10.5 mmol) of trityl chloride. The mixture was stirred at ambient temperature overnight, diluted with 100 mL of dichloromethane, washed sequentially with water, 5% aqueous citric acid solution, saturated sodium bicarbonate solution, and brine, dried over sodium sulfate, and concentrated to give 3.85 g of the title compound as a white foam.